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Compound of Interest

Compound Name: Oxasulfuron

Cat. No.: B117337

An analysis of available experimental data reveals that combinations of the herbicide
Oxasulfuron with other chemical weed control agents predominantly result in additive or
antagonistic effects, with limited evidence of true synergy. This guide provides a
comprehensive comparison of Oxasulfuron's performance when mixed with other herbicides,
supported by experimental findings, to inform researchers and weed management
professionals.

Oxasulfuron, a sulfonylurea herbicide, is effective for post-emergence control of a variety of
weeds.[1] Its mechanism of action involves the inhibition of the acetolactate synthase (ALS)
enzyme, which is crucial for the synthesis of branched-chain amino acids in plants. In the quest
for broader-spectrum weed control and resistance management, tank-mixing herbicides is a
common practice. However, the interactions between different herbicide modes of action can
be complex, leading to synergistic, additive, or antagonistic outcomes. This guide synthesizes
the available research on the combination of Oxasulfuron (also referred to by its development
code CGA-277476) with other classes of herbicides.

Interaction with Acetyl-CoA Carboxylase (ACCase)
Inhibitors

A significant body of research points to an antagonistic relationship between Oxasulfuron and
ACCase-inhibiting herbicides (graminicides), which are vital for controlling grass weeds. This
antagonism results in reduced efficacy of the graminicide partner.
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Studies have consistently shown that tank-mixing Oxasulfuron with ACCase inhibitors such as
clethodim and quizalofop can diminish the control of grass species like giant foxtail (Setaria
faberi).[2] For instance, the addition of Oxasulfuron to clethodim has been observed to reduce
the control of several grass species.[3] While increasing the rate of the graminicide can
sometimes mitigate this antagonism, it is not always successful.[3] A patent also acknowledges
this antagonism, suggesting the addition of certain acids to the mixture to substantially reduce
the antagonistic effects of Oxasulfuron on the grass-controlling activity of ACCase inhibitors.

[4]

Data Summary: Oxasulfuron in Combination with
ACCase Inhibitors
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Target Herbicide Application .
o Observed Interaction
Weed Combinatio Rate (g Reference
. . Control (%) Type
Species n ai/ha)
Giant Foxtall ]
) Clethodim
(Setaria 105 85-95 - [2]
] alone
faberi)
_ Reduced vs.
Clethodim + ) )
105+ 79 Clethodim Antagonism [2]
Oxasulfuron
alone
Quizalofop N
Not specified 85-95 - [2]
alone
No reduction
Quizalofop + Not specified VS. Additive/No 2]
Oxasulfuron +79 Quizalofop Antagonism
alone
Johnsongras
s (Sorghum
halepense),
Broadleaf ]
) Clethodim,
Signalgrass )
- Fluazifop-P, -
(Brachiaria ) 1X Rate Not specified - [3]
or Quizalofop
platyphylla),
alone
Barnyardgras
S
(Echinochloa
crus-galli)
5-30%
Graminicide + o )
1X Rate + 79 reduction in Antagonism [3]
Oxasulfuron
control

Note: Specific control percentages for the combinations were described as "reduced" in the
source material without providing exact figures in all cases.
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Experimental Protocol: Evaluation of Herbicide
Interactions on Grass Weeds

A representative experimental design to evaluate the interaction between Oxasulfuron and

graminicides involves greenhouse or field trials.

Plant Material: Target grass weed species are grown in pots or designated field plots from
seed until they reach a specific growth stage (e.g., 3-4 leaves).

Herbicide Application: Herbicides are applied post-emergence using a calibrated sprayer to
ensure uniform coverage. Treatments typically include each herbicide applied alone at
various rates (e.g., 0.5X, 1X, 1.5X of the recommended rate) and in tank-mixed
combinations. An untreated control is included for comparison.

Data Collection: Weed control is visually assessed at set intervals (e.g., 7, 14, and 21 days
after treatment) on a scale of 0% (no control) to 100% (complete death). Plant biomass (dry
weight) is often measured at the end of the experiment as a quantitative indicator of efficacy.

Interaction Analysis: The expected response of the herbicide combination is calculated
based on the performance of the individual herbicides using a reference model, most
commonly Colby's method. The observed response is then compared to the expected
response. If the observed response is significantly less than the expected, the interaction is
classified as antagonistic. If it is significantly greater, it is synergistic. If there is no significant
difference, the interaction is additive.

Visualizing Herbicide Mechanisms of Action
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Caption: Mechanisms of action for ACCase and ALS inhibiting herbicides.

Interaction with Broadleaf Herbicides

When combined with other post-emergence herbicides targeting broadleaf weeds,
Oxasulfuron generally exhibits an additive effect. The addition of Oxasulfuron can enhance
the spectrum of weeds controlled, particularly under heavy weed pressure.

Research has shown that tank mixtures of Oxasulfuron with herbicides such as acifluorfen,
chlorimuron, fomesafen, or imazaquin are typically additive.[5] The combination does not
consistently improve the control of all weed species compared to the partner herbicide alone,
but can lead to better overall weed management in fields with diverse and dense weed
populations. For example, adding Oxasulfuron to imazaquin improved the control of hemp
sesbhania (Sesbania exaltata).[5] Similarly, tank-mixing with thifensulfuron increased the control
of common lambsquarters (Chenopodium album) and redroot pigweed (Amaranthus
retroflexus).[2]

Data Summary: Oxasulfuron in Combination with
Broadleaf Herbicides
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Target Herbicide Application .
o Observed Interaction
Weed Combinatio Rate (g Reference
. . Control (%) Type
Species n ai/ha)
Pitted
Morningglory Oxasulfuron
79 70-85 - [5]
(Ipomoea alone
lacunosa)
Not
Oxasulfuron ) -
] 79 + 280 consistently Additive [5]
+ Acifluorfen )
improved
Hemp
Sesbania Imazaquin
_ 140 <70 - [5]
(Sesbania alone
exaltata)
Improved vs.
Oxasulfuron ] N
) 79 + 140 Imazaquin Additive [5]
+ Imazaquin
alone
Common
Lambsquarter
Oxasulfuron - Inadequate
S Not specified - [2]
) alone control
(Chenopodiu
m album)
Oxasulfuron
+ - Increased -
) Not specified Additive [2]
Thifensulfuro control
n
Redroot
Pigweed Oxasulfuron -~ Inadequate
Not specified - [2]
(Amaranthus alone control
retroflexus)
Oxasulfuron Not specified Increased Additive [2]
+ control
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Thifensulfuro

n

Interaction with Glyphosate

The interaction between Oxasulfuron and glyphosate appears to be species-dependent, with
studies indicating both additive and antagonistic effects. In greenhouse experiments, the
addition of Oxasulfuron to glyphosate resulted in an additive effect for the control of pitted
morningglory.[6] However, for hemp sesbania, some combinations were antagonistic when
evaluating fresh weight reduction, even though they provided better control than glyphosate
alone.[6]

Data Summary: Oxasulfuron in Combination with

Glyphosate

Target Herbicide Application .
o Observed Interaction
Weed Combinatio Rate (g Reference
) ) Effect Type
Species n ai/ha)
Pitted
. Additive
Morningglory Glyphosate + 280 + Not -
» effect on Additive [6]
(Ipomoea Oxasulfuron specified
control
lacunosa)
Hemp Antagonistic
Sesbania Glyphosate + N on fresh )
) Not specified ] Antagonism [6]
(Sesbania Oxasulfuron weight
exaltata) reduction

Experimental Workflow and Synergy Calculation

The determination of herbicide interaction is a critical component of combination studies. A
typical workflow is outlined below, followed by a diagram illustrating the logical progression for
assessing synergy.
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Experimental Setup Data Collection & Analysis
1. Select Weed Species 4. Visual Assessment 5. Harvest & Measure
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Caption: Workflow for evaluating herbicide interactions.

Conclusion

The available scientific literature does not currently support claims of broad synergistic effects
when Oxasulfuron is tank-mixed with other common herbicides. Instead, the data points
towards a risk of antagonism, particularly with ACCase inhibitors, which can compromise the
control of grass weeds. Combinations with other broadleaf herbicides generally result in an
additive effect, which can be beneficial for broadening the spectrum of weed control in specific
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situations. These findings underscore the critical importance of consulting empirical data and
conducting small-scale trials before implementing novel herbicide tank mixtures in broadacre
applications. Future research could explore different formulations or the inclusion of adjuvants
that may overcome the observed antagonisms and unlock more favorable interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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